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tert-Butyl 4-mercaptopiperidine-1-

carboxylate

Cat. No.: B170092 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of tert-Butyl 4-
mercaptopiperidine-1-carboxylate

Audience: Researchers, scientists, and drug development professionals.

Introduction
tert-Butyl 4-mercaptopiperidine-1-carboxylate (CAS No. 134464-79-2) is a heterocyclic

organic compound featuring a piperidine ring functionalized with both a thiol (-SH) group and a

tert-butyloxycarbonyl (Boc) protecting group. The presence of the reactive thiol group and the

synthetically versatile Boc-protected amine makes this molecule a valuable building block in

medicinal chemistry and drug discovery. Its physicochemical properties are critical

determinants of its reactivity, stability, and suitability for various synthetic transformations, as

well as influencing the properties of larger molecules derived from it. This guide provides a

summary of its key physicochemical properties and detailed protocols for their experimental

determination.

Core Physicochemical Properties
The quantitative data for tert-Butyl 4-mercaptopiperidine-1-carboxylate are summarized

below. It is important to note that while some properties are readily available, others such as

melting point, pKa, and logP often require experimental determination for a specific batch or

purity level.
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Property Value Source

CAS Number 134464-79-2 [1]

Molecular Formula C₁₀H₁₉NO₂S [1]

Molecular Weight 217.33 g/mol Calculated

Physical Form Solid [1]

Purity ≥98% (Typical) [1]

InChI Key
USYCVFFWCMHPPG-

UHFFFAOYSA-N
[1]

Storage Conditions Inert atmosphere, 2-8°C [1]

Melting Point
Not specified; requires

experimental determination.

Boiling Point
Not specified; requires

experimental determination.

pKa (Thiol)

Not specified; requires

experimental determination.

Aliphatic thiols typically have

pKa values in the range of 9-

11.[2][3]

logP

Not specified; requires

experimental determination or

calculation.

Solubility
Not specified; requires

experimental determination.

Experimental Protocols and Methodologies
Accurate determination of physicochemical properties is fundamental in drug development.[4]

The following sections detail standard experimental protocols for key parameters.

Melting Point Determination
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The melting point provides information on the identity and purity of a crystalline solid. A pure

compound typically exhibits a sharp melting range of 0.5-1.0°C, whereas impurities can

depress the melting point and broaden the range. The capillary method is standard.[5]

Protocol: Capillary Melting Point Determination

Sample Preparation: Ensure the solid sample is completely dry and finely powdered.[5]

Capillary Loading: Jab the open end of a capillary tube into the powdered sample. Tap the

closed end of the tube on a hard surface to pack the sample down to a height of 2-3 mm.[6]

Apparatus Setup: Place the loaded capillary tube into the heating block of a melting point

apparatus (e.g., Mel-Temp).

Rapid Heating (Optional): If the approximate melting point is unknown, heat the sample

rapidly to get a rough estimate. Allow the apparatus to cool before proceeding with a new

sample.[6][7]

Accurate Measurement: Heat the sample at a medium rate until the temperature is about 15-

20°C below the expected melting point.[6]

Slow Heating: Decrease the heating rate to 1-2°C per minute to ensure thermal equilibrium is

maintained.[7]

Data Recording: Record two temperatures:

T₁: The temperature at which the first droplet of liquid is observed.[6]

T₂: The temperature at which the entire sample has completely melted into a transparent

liquid.[6]

Reporting: The melting point is reported as the range T₁ - T₂.
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Workflow for Melting Point Determination

Prepare Dry, Powdered Sample

Load 2-3mm of Sample
into Capillary Tube

Insert Tube into
Melting Point Apparatus

Heat Slowly
(1-2°C / min)

Observe Melting

Record Temperature Range
(First Drop to Complete Liquefaction)
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Workflow for Shake-Flask Solubility Determination

Add Excess Solid to
Buffer in a Sealed Vial

Agitate at Constant Temperature
(e.g., 24-48 hours)

Separate Phases
(Centrifuge / Filter)

Collect Saturated Supernatant

Analyze Concentration
(HPLC or UV-Vis)

Report Solubility (e.g., in µg/mL)
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Workflow for Shake-Flask LogP Determination

Prepare Pre-saturated
Octanol and Water/Buffer

Dissolve Compound and Mix Phases

Shake to Equilibrate Partitioning

Separate Octanol and Aqueous Layers

Analyze [Conc] in
Octanol Phase

Analyze [Conc] in
Aqueous Phase

Calculate P = [Octanol]/[Aqueous]
and LogP = log10(P)
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Core Physicochemical Properties

Biological Consequences (ADME)
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Absorption

influences

Lipophilicity (LogP)
influences

Distribution

influences Metabolism

influences

Ionization (pKa)

Lead Optimization

Excretion
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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